Cas no 80567-00-6 (2,6-Dimethylmorpholine hydrochloride)

• Product Name: 2,6-Dimethylmorpholine hydrochloride
• CAS No: 80567-00-6
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD28099212
• CID: 3166652
• PubChem ID: 19374754
• Update Time: 2025-05-27

2,6-Dimethylmorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• SY043301
• SCHEMBL4938036
• 2,6-Dimethylmorpholinehydrochloride
• SFEUYYPUMLXCLF-UHFFFAOYSA-N
• BS-50446
• 80567-00-6
• (2S,6S)-2,6-Dimethylmorpholine hydrochloride
• 2,6-Dimethylmorpholine HCl
• MORPHOLINE, 2,6-DIMETHYL- HYDROCHLORIDE
• 276252-76-7
• F18860
• CS-0187731
• SB47877
• 2,6-Dimethylmorpholine hydrochloride
• 2,6-dimethylmorpholine;hydrochloride
• MFCD28099212

• MDL： MFCD28099212
• Inchi： 1S/C6H13NO.ClH/c1-5-3-7-4-6(2)8-5;/h5-7H,3-4H2,1-2H3;1H
• InChI Key： SFEUYYPUMLXCLF-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)CNCC1C

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,6-Dimethylmorpholine hydrochloride

Comprehensive Overview of 2,6-Dimethylmorpholine Hydrochloride (CAS No. 80567-00-6): Properties, Applications, and Industry Insights

2,6-Dimethylmorpholine hydrochloride (CAS No. 80567-00-6) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical formulations, and specialty chemical research. This white crystalline powder, with its distinct morpholine backbone and dimethyl substitutions, has garnered significant attention due to its unique physicochemical properties and broad applicability. The compound's molecular structure, characterized by a six-membered ring containing both nitrogen and oxygen atoms, contributes to its reactivity and solubility profiles, making it a valuable intermediate in modern synthetic chemistry.

In recent years, the demand for 2,6-dimethylmorpholine HCl has increased substantially, particularly in the development of novel pharmaceutical compounds. Researchers frequently search for "2,6-dimethylmorpholine hydrochloride solubility" and "80567-00-6 synthesis method," reflecting the growing interest in its practical applications. The compound's excellent water solubility and stability under various pH conditions make it particularly useful in drug formulation processes. Moreover, its ability to act as both a base and a nucleophile in chemical reactions has established it as a crucial building block in medicinal chemistry.

The agrochemical industry has also recognized the potential of CAS 80567-00-6, with many formulations incorporating this compound as a key intermediate for crop protection agents. Current trends show rising searches for "2,6-dimethylmorpholine pesticide applications" and "morpholine derivatives in agriculture," indicating expanding market opportunities. The compound's structural features contribute to enhanced bioavailability and systemic movement in plants, making it valuable in developing next-generation plant growth regulators and fungicides. These applications align well with the global push toward more sustainable agricultural practices and precision farming technologies.

From a chemical perspective, 2,6-dimethylmorpholine hydrochloride exhibits several noteworthy characteristics that contribute to its utility. The hydrochloride salt form improves the compound's crystallinity and thermal stability, addressing common formulation challenges faced by researchers. Analytical chemists often investigate "80567-00-6 HPLC methods" and "2,6-dimethylmorpholine spectroscopic data" to ensure quality control in industrial applications. The compound typically shows excellent purity profiles when synthesized using modern catalytic methods, with recent advances in green chemistry offering more environmentally friendly production routes.

Emerging research directions for 2,6-dimethylmorpholine HCl include its potential in material science applications, particularly in polymer modification and corrosion inhibition. Scientific literature reveals growing interest in "morpholine derivatives as corrosion inhibitors" and "80567-00-6 in polymer chemistry," suggesting new avenues for technological development. The compound's ability to form stable complexes with various metal ions and its surfactant-like properties make it particularly interesting for these applications. These developments coincide with industrial needs for more effective and environmentally benign additives in material formulations.

Quality specifications for 2,6-dimethylmorpholine hydrochloride typically include parameters such as assay purity (generally ≥98%), moisture content, residual solvent levels, and heavy metal limits. Manufacturers and distributors frequently address customer queries about "80567-00-6 technical specifications" and "2,6-dimethylmorpholine HCl storage conditions," emphasizing the importance of proper handling and quality assurance. The compound's stability under recommended storage conditions (typically room temperature in tightly sealed containers) ensures consistent performance in end-use applications while maintaining safety standards.

The global market for 2,6-dimethylmorpholine hydrochloride continues to evolve, with regional production hubs emerging to meet diverse industrial needs. Market analysts note increasing searches for "CAS 80567-00-6 suppliers" and "2,6-dimethylmorpholine price trends," reflecting the compound's commercial significance. Current supply chain dynamics show particular growth in Asian markets, where pharmaceutical and agrochemical production capacities have expanded significantly. This geographical shift in production aligns with broader trends in specialty chemical manufacturing and global trade patterns.

Looking forward, 2,6-dimethylmorpholine hydrochloride is poised to maintain its importance across multiple industries, with research continuing to uncover new applications and synthetic methodologies. The compound's versatility, combined with ongoing innovations in production technology, ensures its relevance in addressing contemporary challenges in healthcare, agriculture, and materials science. As scientific understanding of morpholine chemistry deepens, 80567-00-6 will likely play an increasingly prominent role in developing solutions for sustainable development and technological advancement across various sectors.